Cas no 946843-80-7 (Cupric tartrate hydrate)

Cupric tartrate hydrate (CuC₄H₄O₆·xH₂O) is a coordination compound formed by copper(II) ions and tartrate ligands, typically appearing as a blue-green crystalline solid. It is sparingly soluble in water but dissolves readily in acidic or alkaline solutions. This compound is valued for its role as a catalyst in organic synthesis, particularly in oxidation and asymmetric reactions, due to the redox-active copper center and chiral tartrate framework. It also finds applications in electroplating, analytical chemistry, and as a precursor for other copper-based materials. The hydrate form ensures stability and controlled reactivity, making it suitable for precise laboratory and industrial processes.

Cupric tartrate hydrate structure

Product Name:Cupric tartrate hydrate

CAS No:946843-80-7

MF:C₄H₈CuO₇

MW:231.64812374115

CID:1124058

PubChem ID:57651837

Update Time:2025-06-09

Cupric tartrate hydrate Chemical and Physical Properties

Names and Identifiers

- copper,(2R,3R)-2,3-dihydroxybutanedioate,hydrate
- Cupric tartrate hydrate
- Tartaric acid cupric salt
- Copper(II) L-tartrate hydrate
- Copper(II) L-tartrate xhydrate
- Copper(2+) (2R,3R)-2,3-dihydroxybutanedioate--water (1/1/1)
- Copper(II) tartrate hydrate, >=95.0% (calc. on dry substance, RT)
- copper(II) tartrate
- Cupric tartrate trihydrate
- COPPER(2+) (+)-TARTRATE HYDRATE
- Copper(II)L-tartratehydrate
- WMB84380
- 946843-80-7
- DTXSID50746608
- 55326-78-8
- Cupric tartrate hydrate, Tartaric acid cupric salt
- copper;(2R,3R)-2,3-dihydroxybutanedioate;hydrate
- Inchi： 1S/C4H6O6.Cu.H2O/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;1H2/t1-,2-;;/m1../s1
- InChI Key： RPRLNINQBDGLSL-OLXYHTOASA-N
- SMILES： [C@H](O)(C(=O)O)[C@@H](O)C(=O)O.[Cu].O

Computed Properties

Exact Mass: 228.940950g/mol
Monoisotopic Mass: 228.940950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 123
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 122

Experimental Properties

Melting Point: ~275 °C (dec.) (lit.)

Cupric tartrate hydrate Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

Cupric tartrate hydrate Pricemore >>

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